Cas no 1864056-66-5 (Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate)

• Product Name: Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate
• CAS No: 1864056-66-5
• MF: C₁₄H₂₉FO₃Si
• MW: 292.462169408798
• MDL: MFCD27978614
• CID: 4629842
• PubChem ID: 121521912
• Update Time: 2025-10-23

Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate Chemical and Physical Properties

Names and Identifiers

• 1864056-66-5
• C14H29FO3Si
• AKOS032946845
• METHYL 7-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-FLUOROHEPTANOATE
• CS-W001773
• methyl 7-[tert-butyl(dimethyl)silyl]oxy-2-fluoroheptanoate
• AS-70283
• Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate
• Methyl 7-((tert-butyldimethylsilyl)oxy)-2-fluoroheptanoate
• E84398

• MDL： MFCD27978614
• Inchi： 1S/C14H29FO3Si/c1-14(2,3)19(5,6)18-11-9-7-8-10-12(15)13(16)17-4/h12H,7-11H2,1-6H3
• InChI Key： FYJMNVMKZNEKFC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCCC(C(=O)OC)F

Computed Properties

• Exact Mass: 292.18699948g/mol
• Monoisotopic Mass: 292.18699948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate

Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate (CAS No. 1864056-66-5): A Comprehensive Overview

Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate (CAS No. 1864056-66-5) is a specialized fluorinated ester compound that has garnered significant attention in pharmaceutical and organic synthesis research. This molecule, characterized by its unique tert-butyldimethylsilyl (TBDMS) protecting group and fluoroheptanoate backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for drug discovery programs targeting metabolic disorders and inflammation.

The compound's chemical stability and reactivity profile have made it a subject of interest in recent publications, especially in the context of prodrug development and targeted drug delivery systems. Researchers are increasingly exploring its potential as a building block for fluorinated pharmaceuticals, given the growing demand for compounds with improved metabolic stability and membrane permeability.

From a synthetic chemistry perspective, Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate offers several advantages. The TBDMS-protected hydroxyl group provides excellent protection during multi-step syntheses, while the methyl ester moiety allows for versatile downstream modifications. These characteristics have positioned this compound as a valuable tool in medicinal chemistry and process development.

The fluorination at the 2-position introduces unique electronic effects that can significantly influence the compound's biological activity and physicochemical properties. This aspect has become particularly relevant as the pharmaceutical industry seeks to optimize drug candidates with improved pharmacokinetic profiles and reduced off-target effects.

Recent advancements in asymmetric synthesis have opened new possibilities for producing enantiomerically pure forms of Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate. This development is crucial given the increasing regulatory emphasis on chiral purity in drug development. The compound's potential applications in creating stereoselective pharmaceutical intermediates have made it a focus of several ongoing research projects.

From a market perspective, the demand for specialized fluorinated building blocks like Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate has been steadily increasing. This trend aligns with the growing interest in fluorine-containing drugs, which currently represent a significant portion of newly approved pharmaceuticals. The compound's unique structural features make it particularly valuable for developing next-generation therapeutics with enhanced efficacy and safety profiles.

In analytical chemistry, Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate presents interesting challenges and opportunities. The presence of both silyl ether and fluoroalkyl groups requires specialized chromatographic methods for accurate quantification and purity assessment. Recent publications have highlighted innovative HPLC and GC-MS approaches tailored specifically for this class of compounds.

The compound's potential extends beyond pharmaceutical applications. Researchers in material science have begun exploring its utility in creating fluorinated polymers with unique surface properties. These materials show promise for applications requiring specific hydrophobic characteristics or chemical resistance, though these applications remain in early stages of investigation.

Quality control aspects of Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate production have gained attention recently, particularly regarding regulatory compliance and specification setting. As the compound moves from research-scale to potential commercial production, establishing robust analytical methods and quality standards has become increasingly important for manufacturers and end-users alike.

Looking forward, the scientific community anticipates expanded applications for Methyl 7-(tert-butyldimethylsilyloxy)-2-fluoroheptanoate in bioconjugation chemistry and prodrug design. Its structural versatility and the growing toolkit of fluorination methodologies suggest that this compound will continue to play an important role in advancing both academic research and industrial applications in the coming years.